Cas no 1788844-81-4 (2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide)

• Product Name: 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide
• CAS No: 1788844-81-4
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5367894
• PubChem ID: 76149326
• Update Time: 2025-05-26

2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide
• 2-phenoxy-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]acetamide
• F6446-0035
• AKOS024566862
• 1788844-81-4
• 2-phenoxy-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)acetamide
• 2-phenoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)acetamide

• Inchi： 1S/C17H19N3O2/c21-17(13-22-15-6-2-1-3-7-15)19-14-9-11-20(12-14)16-8-4-5-10-18-16/h1-8,10,14H,9,11-13H2,(H,19,21)
• InChI Key： GMHFMPKFQMSDCI-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1)NC1CN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide

Comprehensive Overview of 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide (CAS No. 1788844-81-4)

2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide, with the CAS number 1788844-81-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a phenoxy group, a pyridine ring, and a pyrrolidine moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine and targeted therapies.

The growing demand for small-molecule therapeutics has propelled interest in compounds like 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide. Its structural complexity allows for interactions with multiple biological targets, a feature highly sought after in cancer research and neurodegenerative disease studies. Recent publications highlight its relevance in high-throughput screening (HTS) assays, where it serves as a lead compound for optimizing drug-likeness and bioavailability. These attributes resonate with the increasing focus on AI-driven drug design and computational chemistry, topics frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, the preparation of CAS 1788844-81-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The compound’s logP value and hydrogen-bonding capacity suggest favorable membrane permeability, a critical factor in central nervous system (CNS) drug development. This aligns with frequent search queries about blood-brain barrier penetration and structure-activity relationships (SAR), underscoring its practical relevance.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide to minimize environmental impact. This addresses the rising popularity of keywords like eco-friendly synthesis and catalytic efficiency. Additionally, its potential role in personalized medicine—another trending topic—makes it a subject of ongoing preclinical investigations, particularly in orphan drug development for rare diseases.

Analytical characterization of 1788844-81-4 employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, ensuring precise quality control. These methods are frequently searched by professionals seeking compound purity validation protocols. Furthermore, the compound’s patent landscape and intellectual property status are of interest to stakeholders navigating drug repurposing strategies, a hot topic in post-pandemic research.

In summary, 2-Phenoxy-N-[1-(2-pyridinyl)-3-pyrrolidinyl]acetamide (CAS 1788844-81-4) represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific discourse.